Cas no 2138351-83-2 (3-Piperidinecarboxylic acid, 5-(2-fluorophenyl)-2-oxo-)

• Product Name: 3-Piperidinecarboxylic acid, 5-(2-fluorophenyl)-2-oxo-
• CAS No: 2138351-83-2
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• CID: 5268251
• Update Time: 2025-10-31

3-Piperidinecarboxylic acid, 5-(2-fluorophenyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 5-(2-fluorophenyl)-2-oxo-

• Inchi： 1S/C12H12FNO3/c13-10-4-2-1-3-8(10)7-5-9(12(16)17)11(15)14-6-7/h1-4,7,9H,5-6H2,(H,14,15)(H,16,17)
• InChI Key： NASMWQTYNWQSQM-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=CC=C2F)CC(C(O)=O)C1=O

Additional information on 3-Piperidinecarboxylic acid, 5-(2-fluorophenyl)-2-oxo-

Recent Advances in the Study of 3-Piperidinecarboxylic acid, 5-(2-fluorophenyl)-2-oxo- (CAS: 2138351-83-2)

The compound 3-Piperidinecarboxylic acid, 5-(2-fluorophenyl)-2-oxo- (CAS: 2138351-83-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This piperidine derivative, characterized by a fluorophenyl substituent and a 2-oxo functional group, has been the subject of several studies exploring its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 3-Piperidinecarboxylic acid, 5-(2-fluorophenyl)-2-oxo-, aiming to improve its yield and purity for further biological evaluation. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a catalytic asymmetric hydrogenation step, achieving enantiomeric excess of over 95%. This advancement is critical for the production of enantiopure forms of the compound, which are often required for precise pharmacological studies. The study also reported the compound's stability under various physiological conditions, suggesting its suitability for in vivo applications.

In terms of biological activity, 3-Piperidinecarboxylic acid, 5-(2-fluorophenyl)-2-oxo- has demonstrated promising results as a modulator of specific neurotransmitter receptors. A preclinical study published in Neuropharmacology (2024) investigated its effects on GABA_A receptors, revealing a selective binding affinity that could potentially be harnessed for the treatment of anxiety disorders. The compound's ability to cross the blood-brain barrier was also confirmed, further supporting its potential as a central nervous system (CNS) active agent. These findings are particularly noteworthy given the ongoing demand for novel anxiolytics with improved safety profiles.

Another area of interest is the compound's role in cancer research. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored its inhibitory effects on certain kinases involved in tumor proliferation. The results indicated that 3-Piperidinecarboxylic acid, 5-(2-fluorophenyl)-2-oxo- exhibits moderate activity against specific cancer cell lines, with IC₅₀ values in the low micromolar range. While further optimization is needed to enhance its potency, these findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 3-Piperidinecarboxylic acid, 5-(2-fluorophenyl)-2-oxo-. Pharmacokinetic studies have identified rapid metabolism as a potential limitation, necessitating the development of prodrug formulations or structural modifications to improve its bioavailability. Additionally, comprehensive toxicity studies are required to ensure its safety profile meets regulatory standards. Ongoing research is addressing these issues, with several groups working on derivative compounds that retain the desired pharmacological activity while overcoming these limitations.

In conclusion, 3-Piperidinecarboxylic acid, 5-(2-fluorophenyl)-2-oxo- (CAS: 2138351-83-2) represents a versatile scaffold with multiple therapeutic applications. Recent advances in its synthesis, coupled with growing evidence of its biological activities, position it as a valuable candidate for further drug development. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential across various disease areas. The compound's unique structural features and demonstrated activities make it a compelling subject for continued investigation in the chemical biology and medicinal chemistry communities.